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Compound of Interest

Compound Name: MK2-IN-1

Cat. No.: B1139142

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of the
potent and selective MAPKAPK2 (MK2) inhibitor, MK2-IN-1, fostering a culture of safety and
responsible chemical management.

Key Chemical and Safety Data

While specific disposal instructions for MK2-IN-1 are not extensively detailed in publicly
available literature, a summary of its known chemical properties and general safety precautions
can inform a safe disposal plan. As with all chemical products, it is crucial to avoid contact and
wash thoroughly after handling.[1]
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Property Information Source
Chemical Name MK2-IN-1 [2][3]
CAS Number 1314118-92-7 [21[3]
Molecular Formula C27H25CIN402 [2]
Molecular Weight 472.97 g/mol [2]

Potent bioactive compound.
. Often dissolved in Dimethyl
Primary Hazard . [4]
Sulfoxide (DMSO), a

hazardous material.

Powder: 2 years at -20°C. In
Storage DMSO: 2 weeks at 4°C, 6 [2]
months at -80°C.

Standard Disposal Protocol for MK2-IN-1

The following protocol is a general guideline based on standard practices for disposing of
hazardous chemical waste in a laboratory setting. Always consult your institution's specific
Environmental Health and Safety (EHS) guidelines for compliance with local regulations.

Experimental Protocol: Chemical Waste Disposal

e Segregation of Waste:

o

Do not mix MK2-IN-1 waste with other waste streams unless explicitly permitted by your
institution's EHS office.

o Collect all materials contaminated with MK2-IN-1, including unused solutions,
contaminated personal protective equipment (PPE) such as gloves and lab coats, and any
contaminated labware (e.g., pipette tips, vials), in a designated, compatible waste
container.[5]

o If the MK2-IN-1 is dissolved in a solvent such as DMSO, the waste should be treated as a
hazardous solvent waste.[4]
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o Waste Container Requirements:

o Use a waste container that is compatible with the chemical properties of MK2-IN-1 and
any solvents used. For instance, acids should not be stored in metal cans.[5]

o The container must be in good condition, with a secure, non-leaking screw-on cap.[5]
o The container should be kept closed at all times except when waste is being added.[5]
e Labeling of Waste:

o Clearly label the waste container with its contents.[5] The label should include:

The words "Hazardous Waste."

The full chemical name: "MK2-IN-1."

If in solution, the name and concentration of the solvent (e.g., "in Dimethyl Sulfoxide™).

The approximate quantity of the waste.

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.
o Storage of Waste:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o This area should be under the control of the laboratory personnel and away from general
lab traffic.

o Ensure the storage area is cool, dry, and well-ventilated, away from direct sunlight and
incompatible chemicals.[1]

» Arranging for Disposal:
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o Once the waste container is full or is ready for disposal, contact your institution's EHS
department to arrange for a pickup.

o Do not attempt to dispose of the chemical waste down the drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of MK2-IN-1.
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MK2-IN-1 Disposal Workflow
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Contact Environmental Health & Safety
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End:
Proper Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of MK2-IN-1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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